Cas no 55548-97-5 (Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-)
![Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl- structure](https://ossimg.kuujia.com/scimg/56000/55548-97-5x500.png)
55548-97-5 structure
Product Name:Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-
CAS No:55548-97-5
MF:C10H10OS
MW:178.250801563263
CID:351583
PubChem ID:12241094
Update Time:2025-04-19
Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl-
- 3,3-dimethyl-2-benzothiophen-1-one
- SCHEMBL21663066
- 55548-97-5
- DTXSID20482001
-
- Inchi： 1S/C10H10OS/c1-10(2)8-6-4-3-5-7(8)9(11)12-10/h3-6H,1-2H3
- InChI Key： ZGHJQIWLANPYNI-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2C1(C)C)=O
Computed Properties
- Exact Mass: 178.0453
- Monoisotopic Mass: 178.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Benzo[c]thiophen-1(3H)-one, 3,3-dimethyl- Related Literature
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Seung-Bum Cho,Jin-Woo Jung,Yoon Seok Kim,Chang-Hee Cho,Il-Kyu Park CrystEngComm, 2021,23, 2746-2755
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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